Cas no 899728-55-3 (ethyl 4-(3-chlorobenzenesulfonyl)oxy-6-oxo-1-phenyl-1,6-dihydropyridazine-3-carboxylate)

• Product Name: ethyl 4-(3-chlorobenzenesulfonyl)oxy-6-oxo-1-phenyl-1,6-dihydropyridazine-3-carboxylate
• CAS No: 899728-55-3
• MF: C₁₉H₁₅ClN₂O₆S
• MW: 434.850202798843
• CID: 5494964
• Update Time: 2025-05-21

ethyl 4-(3-chlorobenzenesulfonyl)oxy-6-oxo-1-phenyl-1,6-dihydropyridazine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• 3-Pyridazinecarboxylic acid, 4-[[(3-chlorophenyl)sulfonyl]oxy]-1,6-dihydro-6-oxo-1-phenyl-, ethyl ester
• ethyl 4-(3-chlorobenzenesulfonyl)oxy-6-oxo-1-phenyl-1,6-dihydropyridazine-3-carboxylate

• Inchi： 1S/C19H15ClN2O6S/c1-2-27-19(24)18-16(28-29(25,26)15-10-6-7-13(20)11-15)12-17(23)22(21-18)14-8-4-3-5-9-14/h3-12H,2H2,1H3
• InChI Key： UNZBSSFHGBDBGW-UHFFFAOYSA-N
• SMILES： C1(C(OCC)=O)=NN(C2=CC=CC=C2)C(=O)C=C1OS(C1=CC=CC(Cl)=C1)(=O)=O

Additional information on ethyl 4-(3-chlorobenzenesulfonyl)oxy-6-oxo-1-phenyl-1,6-dihydropyridazine-3-carboxylate

Recent Advances in the Study of Ethyl 4-(3-Chlorobenzenesulfonyl)oxy-6-oxo-1-phenyl-1,6-dihydropyridazine-3-carboxylate (CAS: 899728-55-3)

The compound ethyl 4-(3-chlorobenzenesulfonyl)oxy-6-oxo-1-phenyl-1,6-dihydropyridazine-3-carboxylate (CAS: 899728-55-3) has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique pyridazine core and sulfonyl ester functionality, has been investigated for its potential applications in drug discovery and development. Recent studies have focused on its synthesis, structural characterization, and biological activity, shedding light on its promising therapeutic potential.

One of the key areas of research has been the optimization of synthetic routes for this compound. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel, high-yield synthesis method that employs a one-pot reaction strategy, significantly improving the efficiency of production. The researchers utilized advanced spectroscopic techniques, including NMR and mass spectrometry, to confirm the structure and purity of the compound. This methodological advancement is expected to facilitate further pharmacological studies and scale-up production for preclinical testing.

In terms of biological activity, preliminary in vitro studies have demonstrated that ethyl 4-(3-chlorobenzenesulfonyl)oxy-6-oxo-1-phenyl-1,6-dihydropyridazine-3-carboxylate exhibits moderate inhibitory effects against several kinase targets implicated in inflammatory and oncogenic pathways. Specifically, the compound showed promising activity against JAK2 and PI3K kinases, with IC50 values in the low micromolar range. These findings suggest its potential as a lead compound for the development of kinase inhibitors, which could have applications in treating autoimmune diseases and certain cancers.

Further investigations into the compound's mechanism of action have revealed that it interacts with the ATP-binding sites of target kinases, as confirmed by molecular docking studies. The 3-chlorobenzenesulfonyl group appears to play a critical role in stabilizing these interactions, highlighting the importance of this structural motif for bioactivity. Researchers are now exploring modifications to the core structure to enhance selectivity and potency while minimizing off-target effects.

Despite these promising results, challenges remain in translating these findings into clinical applications. The compound's pharmacokinetic properties, including solubility and metabolic stability, require further optimization. Recent efforts have focused on prodrug strategies and formulation approaches to improve bioavailability. Additionally, comprehensive toxicity studies are underway to assess the safety profile of this compound and its derivatives.

In conclusion, ethyl 4-(3-chlorobenzenesulfonyl)oxy-6-oxo-1-phenyl-1,6-dihydropyridazine-3-carboxylate represents an exciting area of research in medicinal chemistry. Its unique structural features and promising biological activity make it a valuable candidate for further development. Future studies should focus on structure-activity relationship optimization, in vivo efficacy testing, and the exploration of combination therapies to fully realize its therapeutic potential.